Cas no 923283-27-6 (2H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-2-(4-chlorobutyl)-)
923283-27-6 structure
Product Name:2H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-2-(4-chlorobutyl)-
CAS No:923283-27-6
MF:C9H10Cl2N4
MW:245.10849905014
CID:737862
PubChem ID:71445802
Update Time:2025-04-19
2H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-2-(4-chlorobutyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-2-(4-chlorobutyl)-
- 7-chloro-2-(4-chlorobutyl)pyrazolo[4,3-d]pyrimidine
- 923283-27-6
- SCHEMBL12725371
- DTXSID30854316
- 7-Chloro-2-(4-chlorobutyl)-2H-pyrazolo[4,3-d]pyrimidine
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- Inchi: 1S/C9H10Cl2N4/c10-3-1-2-4-15-5-7-8(14-15)9(11)13-6-12-7/h5-6H,1-4H2
- InChI Key: FKNQVXZQLHSOQQ-UHFFFAOYSA-N
- SMILES: ClCCCCN1C=C2C(C(=NC=N2)Cl)=N1
Computed Properties
- Exact Mass: 244.0282517g/mol
- Monoisotopic Mass: 244.0282517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.6Ų
2H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-2-(4-chlorobutyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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